2-[2-(2,4-Dimethylanilino)-2-oxoethyl]isoquinolinium

• Molecular Formula: C19H19N2O+
• Molecular Weight: 291.4 g/mol
• IUPAC Name: N-(2,4-dimethylphenyl)-2-isoquinolin-2-ium-2-ylacetamide
• InChI: InChI=1S/C19H18N2O/c1-14-7-8-18(15(2)11-14)20-19(22)13-21-10-9-16-5-3-4-6-17(16)12-21/h3-12H,13H2,1-2H3/p+1
• InChI Key: MKOGZGCRFXSCFG-UHFFFAOYSA-O
• SMILES: CC1=CC(=C(C=C1)NC(=O)C[N+]2=CC3=CC=CC=C3C=C2)C

Description

2-[2-(2,4-Dimethylanilino)-2-oxoethyl]isoquinolinium is a chemical compound that has been widely used in scientific research due to its unique properties. This compound is also known as DAPI, which is a fluorescent stain used for DNA staining in microscopy. DAPI has been used in various fields of research, including biochemistry, genetics, and cell biology.

Mechanism of Action

The mechanism of action of 2-[2-(2,4-Dimethylanilino)-2-oxoethyl]isoquinolinium involves the binding of the compound to the minor groove of the DNA double helix. The compound intercalates between the base pairs of DNA and fluoresces when exposed to ultraviolet light. This property allows DAPI to be used for DNA staining in microscopy.
Biochemical and Physiological Effects
2-[2-(2,4-Dimethylanilino)-2-oxoethyl]isoquinolinium has no known biochemical or physiological effects. The compound is only used for research purposes and is not intended for use in humans or animals.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[2-(2,4-Dimethylanilino)-2-oxoethyl]isoquinolinium in lab experiments include its high specificity for DNA and its ability to fluoresce when exposed to ultraviolet light. This property makes it useful for visualizing DNA in microscopy. However, the limitations of using DAPI include its potential toxicity to cells and its limited ability to stain live cells.

Future Directions

There are several future directions for the use of 2-[2-(2,4-Dimethylanilino)-2-oxoethyl]isoquinolinium in scientific research. One direction is the development of new fluorescent dyes that can be used for DNA staining in microscopy. Another direction is the use of DAPI in combination with other fluorescent dyes to study the organization and function of DNA within cells. Additionally, there is potential for the use of DAPI in the development of new diagnostic tools for genetic diseases.

Synthesis Methods

The synthesis of 2-[2-(2,4-Dimethylanilino)-2-oxoethyl]isoquinolinium involves the reaction of 2,4-dimethylaniline with ethyl chloroformate to form 2-(2,4-dimethylanilino)ethyl chloroformate. The resulting compound is then reacted with isoquinoline in the presence of a base to give 2-[2-(2,4-Dimethylanilino)-2-oxoethyl]isoquinolinium. This synthesis method is relatively simple and yields a high-quality product.

Scientific Research Applications

2-[2-(2,4-Dimethylanilino)-2-oxoethyl]isoquinolinium has been used extensively in scientific research due to its unique properties. This compound is a fluorescent stain that specifically binds to DNA, making it useful for various applications in microscopy. DAPI is commonly used in cell biology to stain nuclei and visualize chromosome structure. It has also been used in genetics research to study the organization and function of DNA within cells.